Cas no 5332-81-0 ((2Z)-but-2-ene-1,4-diyl dimethyl biscarbonate)

• Product name: (2Z)-but-2-ene-1,4-diyl dimethyl biscarbonate
• CAS No: 5332-81-0
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• CID: 1582468
• PubChem ID: 5354075

(2Z)-but-2-ene-1,4-diyl dimethyl biscarbonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-but-2-ene-1,4-diyl dimethyl biscarbonate
• [(Z)-4-methoxycarbonyloxybut-2-enyl] methyl carbonate
• SCHEMBL3454631
• NSC-561
• But-2-ene-1,4-diyl dimethyl biscarbonate
• DTXSID30417748
• NSC561
• CARBONIC ACID,4-DIOL
• 5332-81-0

• Inchi： InChI=1S/C8H12O6/c1-11-7(9)13-5-3-4-6-14-8(10)12-2/h3-4H,5-6H2,1-2H3/b4-3-
• InChI Key： YNCYZSBUDLGGQA-ARJAWSKDSA-N
• SMILES： COC(=O)OCC=CCOC(=O)OC

Computed Properties

• Exact Mass: 204.06336
• Monoisotopic Mass: 204.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.174
• Boiling Point: 247.9°C at 760 mmHg
• Flash Point: 102.3°C
• Refractive Index: 1.444
• PSA: 71.06
• LogP: 1.10860